Cas no 1807274-91-4 (4-Bromo-5-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-Bromo-5-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1807274-91-4
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4902057
• Update Time: 2025-06-08

4-Bromo-5-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C8H4BrF3N2/c9-7-3-5(1-2-13)14-4-6(7)8(10,11)12/h3-4H,1H2
• InChI Key： CFKMUIXEJYOQHX-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC#N)=NC=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-5-(trifluoromethyl)pyridine-2-acetonitrile

Comprehensive Overview of 4-Bromo-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1807274-91-4)

4-Bromo-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1807274-91-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring a bromine substituent and a trifluoromethyl group, which contribute to its reactivity and versatility in synthetic applications. Researchers and industry professionals frequently search for this compound due to its potential as a building block in drug discovery and material science.

The compound's CAS number 1807274-91-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. Its nitrile functional group enhances its utility in cross-coupling reactions, a topic of high interest in modern organic chemistry. Recent trends in AI-driven drug design and green chemistry have further amplified the demand for such high-value intermediates, as they align with the push for sustainable and efficient synthetic routes.

One of the most searched questions related to 4-Bromo-5-(trifluoromethyl)pyridine-2-acetonitrile revolves around its synthetic pathways and applications in medicinal chemistry. Studies highlight its role in the development of kinase inhibitors and antiviral agents, addressing global health challenges. Additionally, its trifluoromethyl group is a hotspot in fluorine chemistry, a field gaining traction due to the unique properties imparted by fluorine atoms in bioactive molecules.

From an industrial perspective, CAS 1807274-91-4 is often discussed in forums focusing on scale-up synthesis and process optimization. The compound's stability under various conditions makes it a candidate for high-throughput screening and combinatorial chemistry. Furthermore, its compatibility with microwave-assisted synthesis techniques aligns with the growing preference for energy-efficient methodologies in chemical manufacturing.

Environmental and regulatory considerations are also prominent in discussions about 4-Bromo-5-(trifluoromethyl)pyridine-2-acetonitrile. Researchers emphasize the importance of waste minimization and catalyst recycling when working with such compounds, reflecting broader industry shifts toward sustainable practices. This aligns with the increasing popularity of search terms like "green synthesis of pyridine derivatives" and "eco-friendly bromination methods."

In summary, 4-Bromo-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1807274-91-4) stands at the intersection of innovation and practicality. Its multifaceted applications in drug development, material science, and catalysis make it a compound of enduring relevance. As the scientific community continues to explore its potential, this pyridine-based nitrile will likely remain a focal point in cutting-edge research and industrial applications.